1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol

• IUPAC Name: 1-[2-(trifluoromethylsulfonyl)phenyl]azetidin-3-ol
• InChI: InChI=1S/C10H10F3NO3S/c11-10(12,13)18(16,17)9-4-2-1-3-8(9)14-5-7(15)6-14/h1-4,7,15H,5-6H2
• InChI Key: NIFXTHPDFYLNCH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=CC=CC=C2S(=O)(=O)C(F)(F)F)O
• Molecular Formula: C10H10F3NO3S
• Molecular Weight: 281.25 g/mol

Description

1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol, also known as TFMSA, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. It is a white crystalline solid that has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of 1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol is not fully understood. However, it has been shown to interact with various enzymes and proteins in the body. 1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol has been shown to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in the levels of acetylcholine in the brain, which can have various physiological effects.
Biochemical and Physiological Effects:
1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects in animal models. 1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases. Additionally, 1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol has been shown to have antitumor activity in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol is its versatility. It can be used as a building block for the synthesis of various compounds with different biological activities. Additionally, 1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol is relatively easy to synthesize using different methods. However, one of the limitations of 1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol is its potential toxicity. Further studies are needed to determine the safety of 1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol and its derivatives.

Future Directions

There are various future directions for the research on 1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol. One of the main directions is the development of new drugs based on 1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol. 1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol can be used as a scaffold for the synthesis of new compounds with different biological activities. Additionally, further studies are needed to determine the safety and toxicity of 1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol and its derivatives. Further studies are also needed to understand the mechanism of action of 1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol and its derivatives. Overall, 1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol has the potential to be a valuable tool in the development of new drugs and the understanding of various biological processes.

Synthesis Methods

1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol can be synthesized using various methods. One of the most common methods involves the reaction of 2-(trifluoromethylsulfonyl)phenylacetic acid with ethyl chloroacetate, followed by cyclization using sodium hydride. Another method involves the reaction of 2-(trifluoromethylsulfonyl)phenylacetic acid with amines, followed by cyclization using trifluoroacetic anhydride. These methods have been optimized to produce high yields of 1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol.

Scientific Research Applications

1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol has been used in various scientific research applications. One of the most promising applications is in the field of medicinal chemistry. 1-[2-(Trifluoromethylsulfonyl)phenyl]azetidin-3-ol has been shown to have potential as a scaffold for the development of new drugs. It has been used as a building block for the synthesis of various compounds that have shown promising biological activities.